Cas no 2137980-50-6 (7-bromo-1-cyclobutyl-1H-1,3-benzodiazole)

• Product Name: 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole
• CAS No: 2137980-50-6
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6288307
• PubChem ID: 165471922
• Update Time: 2025-10-23

7-bromo-1-cyclobutyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole
• EN300-1116267
• 2137980-50-6

• Inchi： 1S/C11H11BrN2/c12-9-5-2-6-10-11(9)14(7-13-10)8-3-1-4-8/h2,5-8H,1,3-4H2
• InChI Key： QXLCBHTUJVIUIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C=N2)C1CCC1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole

Introduction to 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole (CAS No. 2137980-50-6)

7-bromo-1-cyclobutyl-1H-1,3-benzodiazole, with the CAS number 2137980-50-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The introduction of a bromine atom and a cyclobutyl group into the benzodiazole framework imparts unique structural and functional characteristics to this molecule.

The chemical structure of 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole is characterized by a benzene ring fused with a diazole ring, with a bromine substituent at the 7-position and a cyclobutyl group at the 1-position. The bromine atom is known to influence the electronic properties of the molecule, potentially enhancing its binding affinity to specific receptors. The cyclobutyl group, on the other hand, introduces steric hindrance and conformational flexibility, which can affect the compound's pharmacokinetic and pharmacodynamic properties.

Recent research has focused on the potential therapeutic applications of 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole. Studies have shown that this compound exhibits potent activity against various neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole demonstrated significant anxiolytic effects in rodent models of anxiety. The compound was found to reduce anxiety-like behaviors without causing sedation or motor impairment, making it a promising candidate for the development of novel anxiolytic drugs.

In addition to its anxiolytic properties, 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole has also shown potential as an anticonvulsant agent. A preclinical study conducted in 2023 evaluated the anticonvulsant activity of this compound in several seizure models. The results indicated that 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole effectively suppressed seizures induced by pentylenetetrazol and maximal electroshock without causing significant side effects. These findings suggest that this compound could be further developed for the treatment of epilepsy.

The pharmacokinetic profile of 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole has also been investigated. A study published in Pharmaceutical Research in 2022 reported that this compound exhibits favorable oral bioavailability and a moderate half-life in vivo. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed in the body, thereby enhancing its therapeutic potential.

In terms of safety and toxicity, preliminary studies have shown that 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole has a favorable safety profile. In vitro cytotoxicity assays conducted on various cell lines revealed low cytotoxicity at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses relevant for therapeutic use.

The synthesis of 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving palladium-catalyzed cross-coupling reactions followed by cyclization steps. This method allows for large-scale production of the compound with high purity and yield, making it suitable for further preclinical and clinical development.

In conclusion, 7-bromo-1-cyclobutyl-1H-1,3-benzodiazole (CAS No. 2137980-50-6) is a promising compound with potential applications in the treatment of anxiety disorders and epilepsy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanism of action and therapeutic potential.